Cas no 55135-67-6 (1-Propen-1-ol, 3-imino-)

• Product Name: 1-Propen-1-ol, 3-imino-
• CAS No: 55135-67-6
• MF: C₃H₅NO
• MW: 71.0779006481171
• CID: 352739
• PubChem ID: 13012674
• Update Time: 2025-04-19

1-Propen-1-ol, 3-imino- Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-ol, 3-imino-
• 76063-24-6
• (Z)-3-aminoprop-2-enal
• Z-3-Amino-propenal
• (z)-3-amino-2-propenal
• 25186-34-9
• (Z)-3-aminoacrylaldehyde
• (2Z)-3-Aminoprop-2-enal
• 3-Aminoacrolein
• (Z)-3-Amino-propenal
• DTXSID60515145
• 55135-67-6
• DTXSID901313768

• Inchi： 1S/C3H5NO/c4-2-1-3-5/h1-3H,4H2/b2-1-
• InChI Key： UCRYVFBKCBUURB-UPHRSURJSA-N
• SMILES： O=C/C=C\N

Computed Properties

• Exact Mass: 71.03715
• Monoisotopic Mass: 71.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 44.08